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Compound of Interest

Compound Name: Benzyloxyacetic acid

Cat. No.: B1267153

Introduction

Benzyloxyacetic acid, a versatile carboxylic acid featuring a benzyloxy group, serves as a
crucial intermediate in organic synthesis and pharmaceutical research. Its unique molecular
architecture allows for its integration into a wide array of complex molecules, making it a
valuable building block in the development of novel therapeutic agents, particularly in the
realms of anti-inflammatory and analgesic drugs. This technical guide provides an in-depth
overview of benzyloxyacetic acid, encompassing its chemical and physical properties,
detailed experimental protocols for its synthesis, and a summary of its known applications.
While the specific historical details of its discovery are not extensively documented, the
foundational context of its parent compound, benzoic acid, offers valuable perspective.

Historical Context: The Precedent of Benzoic Acid

The history of benzyloxyacetic acid is not well-documented in readily available literature.
However, the story of its structural relative, benzoic acid, is rich and dates back to the 16th
century. Nostradamus first described the dry distillation of gum benzoin in 1556, a process that
yielded benzoic acid.[1][2] Later, in 1832, Justus von Liebig and Friedrich Wéhler determined
the chemical structure of benzoic acid, a significant milestone in the development of organic
chemistry.[2][3] The antifungal properties of benzoic acid were discovered by Salkowski in
1875, which led to its use as a preservative.[2] This historical precedent with a closely related
aromatic carboxylic acid highlights the long-standing interest in this class of compounds for
both chemical and biological applications.
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Physicochemical Properties

Benzyloxyacetic acid is a colorless to light yellow liquid at room temperature.[4] Its key
physicochemical properties are summarized in the table below for easy reference.

Property Value Source

CAS Number 30379-55-6 [41[5161[71[8][9][10][ 1 1]
Molecular Formula C9H1003 [415161r7181e11.0]
Molecular Weight 166.17 g/mol [A1517118119]
Appearance Colorless to light yellow liquid [4]

Density 1.162 g/mL at 25 °C [41[8]

Boiling Point 137-139 °C at 0.6 mmHg [41[8]

Refractive Index n20/D 1.526 [4]18]

Melting Point 80-81 °C [6]

Experimental Protocols: Synthesis of
Benzyloxyacetic Acid

The most commonly cited method for the synthesis of benzyloxyacetic acid involves the
reaction of benzyl alcohol with an activated acetic acid derivative. A detailed experimental
protocol is provided below.

Synthesis from Benzyl Alcohol and Bromoacetic Acid

This procedure details the synthesis of benzyloxyacetic acid via the Williamson ether
synthesis, reacting the sodium salt of benzyl alcohol with bromoacetic acid.

Materials:
e Benzyl alcohol

e Sodium hydride (60% dispersion in mineral oil)
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Bromoacetic acid

Tetrahydrofuran (THF), anhydrous

Water

n-Hexane

Concentrated hydrochloric acid (12 M)

Diethyl ether

Brine (saturated aqueous sodium chloride solution)
Anhydrous magnesium sulfate

Procedure:

Preparation of Sodium Benzyl Oxide: In a reaction vessel equipped with a magnetic stirrer
and under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (330
mmol) in anhydrous tetrahydrofuran (100 mL). Cool the suspension to 0 °C using an ice-
water bath.

Slowly add benzyl alcohol (375 mmol) to the cooled suspension over a period of 10 minutes.
Effervescence (hydrogen gas evolution) will be observed. Stir the mixture at 0 °C until the
gas evolution ceases, indicating the complete formation of sodium benzyl oxide.

Alkylation Reaction: While maintaining the temperature at 0 °C, add a solution of
bromoacetic acid (150 mmol) in anhydrous tetrahydrofuran (50 mL) to the reaction mixture
over 10 minutes.

Reaction Work-up: After the addition is complete, remove the ice bath and allow the reaction
mixture to stir at ambient temperature for 12 hours.

Quench the reaction by slowly adding a mixture of water (150 mL) and n-hexane (100 mL).

Separate the aqueous layer.
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» Acidify the aqueous layer to a pH of approximately 1-2 by the dropwise addition of
concentrated hydrochloric acid (40 mL).

o Extraction and Purification: Extract the acidified aqueous layer with diethyl ether (2 x 100
mL).

» Combine the organic extracts and wash with brine (50 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield benzyloxyacetic acid.

Synthesis Workflow Diagram:
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Caption: Workflow for the synthesis of benzyloxyacetic acid.

Applications in Drug Discovery and Organic
Synthesis

Benzyloxyacetic acid is a valuable building block in the development of more complex
molecules, particularly in the pharmaceutical industry.[4][12] Its utility stems from the presence
of both a carboxylic acid and a protected alcohol (as a benzyl ether), allowing for sequential
and selective chemical transformations.

o Intermediate for Pharmaceuticals: It is frequently used in the synthesis of anti-inflammatory
and analgesic drugs.[4][12] The benzyloxyacetic acid moiety can be incorporated into
larger molecular scaffolds to modulate their pharmacological properties.

» Organic Synthesis: The carboxyl group can be readily converted into other functional groups
such as esters, amides, and acid chlorides, providing a handle for further molecular
elaboration. The benzyl group serves as a stable protecting group for the alcohol, which can
be removed under specific conditions (e.g., hydrogenolysis) to reveal the free hydroxyl group
at a later stage of the synthesis.

o Antisickling Agents: Derivatives of benzyloxyacetic acid have been investigated for their in
vitro activity as antisickling agents, suggesting potential therapeutic applications in sickle cell
disease.[13]

Conceptual Role in Drug Development:

The following diagram illustrates the conceptual role of benzyloxyacetic acid as a versatile
building block in the synthesis of a target drug molecule.
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Caption: Benzyloxyacetic acid as a key intermediate in drug synthesis.

Conclusion

Benzyloxyacetic acid is a compound of significant interest to researchers in organic synthesis
and medicinal chemistry. While its own history of discovery remains elusive, its utility as a
versatile building block is well-established. The availability of straightforward synthetic protocols
and its favorable physicochemical properties make it an attractive starting material for the
creation of complex and biologically active molecules. Further research into the biological
mechanisms of its derivatives may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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